Cas no 2223006-79-7 (2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester)

• Product Name: 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester
• CAS No: 2223006-79-7
• MF: C₁₅H₂₅BO₂S
• MW: 280.233803510666
• CID: 5143828
• Update Time: 2025-11-01

2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(1-methylpropyl)-3-thienyl]-

• Inchi： 1S/C15H25BO2S/c1-8-10(2)13-9-12(11(3)19-13)16-17-14(4,5)15(6,7)18-16/h9-10H,8H2,1-7H3
• InChI Key： AZUGTJTWADAUMV-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=C(C(C)CC)SC=1C

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 361.9±42.0 °C(Predicted)

Additional information on 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester

Introduction to 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester (CAS No. 2223006-79-7)

2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester (CAS No. 2223006-79-7) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound, often referred to as a boronic acid pinacol ester, is a valuable building block in the synthesis of complex organic molecules, particularly those with biological and pharmaceutical applications. The unique structure of this compound, featuring a thiophene ring and a boronic acid pinacol ester moiety, makes it an attractive candidate for various chemical reactions and transformations.

The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its aromatic properties and stability. The presence of the thiophene ring in 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in various chemical reactions. The boronic acid pinacol ester functionality, on the other hand, is a protected form of boronic acid that can be readily activated under mild conditions to participate in Suzuki-Miyaura coupling reactions, one of the most widely used cross-coupling reactions in modern synthetic chemistry.

Suzuki-Miyaura coupling is a palladium-catalyzed reaction that enables the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or their derivatives. This reaction has revolutionized the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials. The use of 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester in Suzuki-Miyaura coupling reactions allows for the efficient and selective introduction of thiophene-containing moieties into target molecules, thereby expanding the scope of possible synthetic pathways.

In recent years, there has been a growing interest in the development of novel thiophene-based compounds for their potential applications in medicinal chemistry. Thiophenes are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of thiophene moieties into drug molecules can enhance their pharmacological profiles by improving their solubility, stability, and bioavailability. For instance, studies have shown that thiophene-containing compounds can effectively inhibit key enzymes involved in various disease pathways.

2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester has been utilized in the synthesis of several promising drug candidates. One notable example is its use in the development of potent inhibitors of protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in cancer. By incorporating this compound into kinase inhibitors, researchers have been able to achieve improved potency and selectivity compared to traditional inhibitors.

Beyond its applications in medicinal chemistry, 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester has also found utility in materials science. Thiophenes are commonly used as building blocks for organic semiconductors due to their excellent charge transport properties. The boronic acid pinacol ester functionality can be used to introduce functional groups that enhance the electronic properties of these materials. For example, researchers have synthesized thiophene-based polymers with enhanced conductivity by using this compound as a monomer precursor.

The synthesis of 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester typically involves several steps. One common approach is to start with 2-methyl-5-(sec-butyl)thiophenecarboxaldehyde, which can be converted into the corresponding boronic acid through a series of reactions including hydroboration and oxidation. The resulting boronic acid is then protected as its pinacol ester using diisopropylborate or similar reagents. This synthetic route provides a scalable and efficient method for producing high-purity 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester.

The physical properties of 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. This compound is generally stable under standard laboratory conditions but should be stored under inert atmosphere to prevent degradation. Its solubility in common organic solvents like dichloromethane and tetrahydrofuran makes it easy to handle in solution-based reactions.

In conclusion, 2-Methyl-5-(sec-butyl)thiophene-3-boronic acid pinacol ester (CAS No. 2223006-79-7) is a valuable compound with diverse applications in synthetic chemistry, medicinal chemistry, and materials science. Its unique structure and reactivity make it an essential building block for the synthesis of complex organic molecules with potential therapeutic and technological applications. Ongoing research continues to explore new uses for this versatile compound, further solidifying its importance in modern chemical research.